Cas no 2022526-41-4 (2-ethoxy-5-methylhexan-1-amine)

2-Ethoxy-5-methylhexan-1-amine is a branched primary amine featuring an ethoxy substituent, offering unique reactivity and solubility properties. Its molecular structure, combining an amine group with an ether linkage, makes it a versatile intermediate in organic synthesis, particularly for the preparation of specialty chemicals and pharmaceuticals. The compound's balanced lipophilicity enhances its utility in formulations requiring controlled solubility. It may serve as a building block for surfactants, corrosion inhibitors, or bioactive molecules. The ethoxy group contributes to steric and electronic modulation, potentially improving selectivity in reactions. Proper handling is advised due to the reactivity of the primary amine functionality.
2-ethoxy-5-methylhexan-1-amine structure
2022526-41-4 structure
Product Name:2-ethoxy-5-methylhexan-1-amine
CAS No:2022526-41-4
MF:C9H21NO
MW:159.269142866135
CID:6147887
PubChem ID:165608248
Update Time:2025-06-08

2-ethoxy-5-methylhexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-ethoxy-5-methylhexan-1-amine
    • EN300-1294263
    • 2022526-41-4
    • Inchi: 1S/C9H21NO/c1-4-11-9(7-10)6-5-8(2)3/h8-9H,4-7,10H2,1-3H3
    • InChI Key: UTSIEYFFNPZLAE-UHFFFAOYSA-N
    • SMILES: O(CC)C(CN)CCC(C)C

Computed Properties

  • Exact Mass: 159.162314293g/mol
  • Monoisotopic Mass: 159.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 83.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 35.2Ų

2-ethoxy-5-methylhexan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1294263-0.05g
2-ethoxy-5-methylhexan-1-amine
2022526-41-4
0.05g
$888.0 2023-06-06
Enamine
EN300-1294263-0.1g
2-ethoxy-5-methylhexan-1-amine
2022526-41-4
0.1g
$930.0 2023-06-06
Enamine
EN300-1294263-0.25g
2-ethoxy-5-methylhexan-1-amine
2022526-41-4
0.25g
$972.0 2023-06-06
Enamine
EN300-1294263-0.5g
2-ethoxy-5-methylhexan-1-amine
2022526-41-4
0.5g
$1014.0 2023-06-06
Enamine
EN300-1294263-1.0g
2-ethoxy-5-methylhexan-1-amine
2022526-41-4
1g
$1057.0 2023-06-06
Enamine
EN300-1294263-2.5g
2-ethoxy-5-methylhexan-1-amine
2022526-41-4
2.5g
$2071.0 2023-06-06
Enamine
EN300-1294263-5.0g
2-ethoxy-5-methylhexan-1-amine
2022526-41-4
5g
$3065.0 2023-06-06
Enamine
EN300-1294263-10.0g
2-ethoxy-5-methylhexan-1-amine
2022526-41-4
10g
$4545.0 2023-06-06
Enamine
EN300-1294263-50mg
2-ethoxy-5-methylhexan-1-amine
2022526-41-4
50mg
$768.0 2023-09-30
Enamine
EN300-1294263-100mg
2-ethoxy-5-methylhexan-1-amine
2022526-41-4
100mg
$804.0 2023-09-30

2-ethoxy-5-methylhexan-1-amine Related Literature

Additional information on 2-ethoxy-5-methylhexan-1-amine

Professional Introduction to Compound with CAS No. 2022526-41-4 and Product Name: 2-ethoxy-5-methylhexan-1-amine

2-ethoxy-5-methylhexan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2022526-41-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This aliphatic amine derivative features a unique structural configuration that makes it a valuable intermediate in the development of various therapeutic agents. The presence of both an ethoxy group and a methyl substituent on a hexan-1-amine backbone imparts distinct chemical properties that are leveraged in synthetic pathways, particularly in the construction of more complex molecules.

The compound's molecular structure, characterized by a primary amine functionality at the terminal carbon and an ethoxy group at the second carbon, along with a methyl group at the fifth carbon, contributes to its versatility as a building block. This arrangement allows for facile modifications through nucleophilic substitution, alkylation, or reduction reactions, making it a preferred choice for medicinal chemists seeking to introduce specific functional groups into their target molecules.

In recent years, 2-ethoxy-5-methylhexan-1-amine has garnered attention in the context of drug discovery efforts aimed at addressing neurological and inflammatory disorders. Its structural motif is reminiscent of certain bioactive peptides and natural products known for their pharmacological efficacy. Researchers have been exploring its potential as a precursor in synthesizing novel analogs that may exhibit improved solubility, bioavailability, or target specificity compared to existing therapeutic options.

One particularly intriguing application of 2-ethoxy-5-methylhexan-1-amine is in the development of modulators of G-protein coupled receptors (GPCRs). GPCRs are integral membrane proteins that play a crucial role in signal transduction within cells, mediating responses to a wide array of hormones, neurotransmitters, and drugs. The compound's ability to serve as a scaffold for designing GPCR ligands has been investigated through computational modeling and experimental validation. Preliminary studies suggest that derivatives of this compound may interact with specific GPCR subtypes, potentially leading to the identification of new treatments for conditions such as depression, anxiety, and chronic pain.

Furthermore, the synthesis of 2-ethoxy-5-methylhexan-1-amine itself represents an interesting challenge from a synthetic chemistry perspective. The compound's stereochemistry must be carefully controlled to ensure the desired regioselectivity in subsequent reactions. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to achieve high yields and enantiomeric purity. These methodologies not only enhance the efficiency of producing 2-ethoxy-5-methylhexan-1-amine but also provide valuable insights into scalable synthetic strategies applicable to other complex molecules.

The pharmaceutical industry has also shown interest in 2-ethoxy-5-methylhexan-1-amine as a potential intermediate in the production of bioavailable prodrugs. Prodrugs are pharmacologically inactive compounds that are metabolically converted into active drugs within the body. The amine functionality of 2-ethoxy-5-methylhexan-1-am ine allows for its conversion into esters or amides that can be designed to improve oral absorption or tissue penetration. This approach has been particularly effective in enhancing the delivery of hydrophilic drugs by masking their polar characteristics until they reach their site of action.

Recent advancements in analytical chemistry have enabled more precise characterization of 2-et hoxy -5 -methylhexan -1 -amine, including its spectroscopic properties and thermal stability. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating its structure and confirming its identity. These analytical methods are essential for ensuring batch-to-batch consistency during large-scale production and for validating the compound's purity before it is used in downstream applications.

The environmental impact of synthesizing and handling 2-et hoxy -5 -methylhexan -1 -amine is another consideration that has prompted research into greener synthetic routes. Catalytic processes that minimize waste generation and energy consumption are being developed to align with sustainable chemistry principles. For instance, biocatalytic methods utilizing enzymes as catalysts have shown promise in facilitating selective transformations while reducing reliance on hazardous reagents.

In conclusion, 2-et hoxy -5 -methylhexan -1 -amine (CAS No. 2022526 -41 -4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications for this compound, advancements in synthetic methodologies and analytical techniques will further enhance its utility in drug discovery efforts worldwide.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk